a,a-Dichlorotoluene

• CAS No.: 98-87-3
• Product Name: a,a-Dichlorotoluene
• Molecular Formula: C7H6Cl2; C6H5CHCl2; C7H6Cl2
• Molecular Weight: 161.03 g/mol
• IUPAC Name: dichloromethylbenzene
• Standard InChI: InChI=1S/C7H6Cl2/c8-7(9)6-4-2-1-3-5-6/h1-5,7H
• Standard InChIKey: CAHQGWAXKLQREW-UHFFFAOYSA-N
• Impurities: Benzyl chloride, benzaldehyde, benzoic acid, and benzotrichloride are impurities.
• SMILES: C1=CC=C(C=C1)C(Cl)Cl
• Canonical SMILES: C1=CC=C(C=C1)C(Cl)Cl
• Boiling Point: 401 °F at 760 mm Hg (EPA, 1998); 205.0 °C; 205 °C
• Colorform: COLORLESS OILY LIQUID
• Density: 1.26 (EPA, 1998); 1.26; Relative density (water = 1): 1.26
• Flash Point: 198 °F (NTP, 1992); 93 °C c.c.
• Melting Point: 2.48 °F (EPA, 1998); -17.0 °C; -16.4 °C; -17 °C
• Physical Description: Benzylidene chloride appears as a colorless oily liquid with a faint aromatic odor. Insoluble in water and denser than water. Strongly irritates skin and eyes. Used to manufacture dyes.; Dichlorotoluene appears as a colorless liquid. Not soluble in water. Sinks in water. May be irritating and narcotic in high concentrations. Used as a solvent and as an intermediate to make chemicals and dyes.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.
• Description: Benzal chloride is a member of benzenes.; Dichlorotoluene appears as a colorless liquid. Not soluble in water. Sinks in water. May be irritating and narcotic in high concentrations. Used as a solvent and as an intermediate to make chemicals and dyes.; Benzylidene chloride appears as a colorless oily liquid with a faint aromatic odor. Insoluble in water and denser than water. Strongly irritates skin and eyes. Used to manufacture dyes.
• Solubility: less than 1 mg/mL at 63° F (NTP, 1992); 0.00 M; INSOL IN WATER; SOL IN DILUTE ALKALI; > 10% in ethanol; > 10% in ether; Soluble in most org solvents.; Solubility in water: none
• Synonyms: Benzylidene chloride, (Dichloromethyl)benzene, Benzal chloride
• Vapor Density: 5.6 (technical grade) (NTP, 1992) (Relative to Air)
• Vapor Pressure: 1 mm Hg at 95.72 °F (EPA, 1998); 0.47 mmHg; 1 MM HG AT 35.4 °C; Vapor pressure, kPa at 35.4 °C: 0.13
• PubChem Compound: 7411
• Last Modified: Nov 12 2021